3-Cyclohexyl-3-fluoroazetidine hydrochloride
Overview
Description
3-Cyclohexyl-3-fluoroazetidine hydrochloride (3-CHF-HCl) is a synthetic compound that has a wide range of applications in research and laboratory experiments. It is used for a variety of purposes, including as a catalyst in organic synthesis and as a reagent for the synthesis of other compounds. 3-CHF-HCl is a versatile compound that has been used in a variety of scientific applications, including in the synthesis of pharmaceuticals and in the development of new materials.
Scientific Research Applications
Organic Synthesis
3-Cyclohexyl-3-fluoroazetidine hydrochloride: is a valuable intermediate in organic synthesis. Its structure allows for the introduction of fluorinated cyclohexyl and azetidine rings into more complex molecules, which can be crucial for the development of new synthetic routes . The presence of both a cyclohexyl group and a fluorinated azetidine makes it a versatile reagent for constructing nitrogen-containing heterocycles, which are often found in bioactive compounds.
Pharmaceuticals
In the pharmaceutical industry, this compound serves as a building block for the synthesis of various medicinal agents. The fluorine atom in the azetidine ring can enhance the biological activity of pharmaceuticals by improving their metabolic stability and increasing their binding affinity to target proteins . This can lead to the development of drugs with better efficacy and longer duration of action.
Agrochemicals
The application of 3-Cyclohexyl-3-fluoroazetidine hydrochloride in agrochemicals includes the synthesis of novel pesticides and herbicides. The structural motif of the cyclohexyl-fluoroazetidine can impart unique properties to agrochemical formulations, such as increased selectivity and reduced environmental impact .
Dyestuffs
In the field of dyestuffs, this compound can be used to synthesize dyes with enhanced properties. For instance, the incorporation of the fluorinated azetidine moiety into dye structures can lead to dyes with improved lightfastness and stability, making them suitable for various industrial applications .
properties
IUPAC Name |
3-cyclohexyl-3-fluoroazetidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16FN.ClH/c10-9(6-11-7-9)8-4-2-1-3-5-8;/h8,11H,1-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJXIYTWJHWAUPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2(CNC2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclohexyl-3-fluoroazetidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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